1-{2-[(Prop-2-yn-1-yl)oxy]phenyl}-1H-imidazole

• CAS No.: 61292-54-4
• Molecular Formula: C12H10N2O
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 1-(2-prop-2-ynoxyphenyl)imidazole
• InChI: InChI=1S/C12H10N2O/c1-2-9-15-12-6-4-3-5-11(12)14-8-7-13-10-14/h1,3-8,10H,9H2
• InChI Key: CZXXUCIWDMYADR-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC=CC=C1N2C=CN=C2

Description

1-{2-[(Prop-2-yn-1-yl)oxy]phenyl}-1H-imidazole is a compound that belongs to the imidazole family, which is known for its diverse range of chemical and biological properties. Imidazoles are five-membered heterocyclic compounds containing two nitrogen atoms at non-adjacent positions. This particular compound features a phenyl group substituted with a prop-2-yn-1-yloxy group, making it a unique derivative of imidazole.

Preparation Methods

The synthesis of 1-{2-[(Prop-2-yn-1-yl)oxy]phenyl}-1H-imidazole can be achieved through various synthetic routes. One common method involves the cyclization of amido-nitriles in the presence of nickel catalysts, followed by proto-demetallation, tautomerization, and dehydrative cyclization . The reaction conditions are mild and can accommodate a variety of functional groups, including aryl halides and aromatic heterocycles .

Industrial production methods for imidazole derivatives often involve the use of high-throughput synthesis techniques to ensure scalability and efficiency. These methods may include continuous flow reactors and automated synthesis platforms to optimize reaction conditions and yield.

Chemical Reactions Analysis

1-{2-[(Prop-2-yn-1-yl)oxy]phenyl}-1H-imidazole undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as tert-butylhydroperoxide (TBHP) to form various oxidized products.

Reduction: Reduction reactions can be carried out using common reducing agents like sodium borohydride (NaBH4) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the prop-2-yn-1-yloxy group can be replaced with other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include nickel catalysts for cyclization, TBHP for oxidation, and NaBH4 for reduction. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{2-[(Prop-2-yn-1-yl)oxy]phenyl}-1H-imidazole has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: Imidazole derivatives are known for their antimicrobial, antifungal, and anticancer properties, making this compound a candidate for drug development.

Industry: The compound can be used in the development of new materials, such as dyes for solar cells and other optical applications.

Mechanism of Action

The mechanism of action of 1-{2-[(Prop-2-yn-1-yl)oxy]phenyl}-1H-imidazole involves its interaction with molecular targets such as enzymes and receptors. The compound can act as an inhibitor by binding to the active site of enzymes, thereby blocking their activity . The pathways involved in its mechanism of action include energy transfer and single electron transfer pathways, which play a crucial role in its reactivity .

Comparison with Similar Compounds

1-{2-[(Prop-2-yn-1-yl)oxy]phenyl}-1H-imidazole can be compared with other similar compounds, such as:

2-phenyl-1H-imidazole-1-propiononitrile: This compound features a nitrile group instead of the prop-2-yn-1-yloxy group, leading to different chemical properties and reactivity.

4,5-diphenyl-imidazol-1,2,3-triazole hybrids: These compounds have a triazole ring fused to the imidazole core, resulting in unique biological activities and applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to other imidazole derivatives.